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Compound of Interest

Compound Name: Nnc 711

Cat. No.: B031237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NNC 711 is a potent and selective inhibitor of the GABA transporter 1 (GAT-1), playing a crucial

role in neuroscience research and drug development.[1][2][3] Proper preparation of NNC 711
stock solutions is paramount for accurate and reproducible experimental outcomes. This

document provides detailed protocols for the preparation, storage, and handling of NNC 711
stock solutions for both in vitro and in vivo applications.

Compound Information
Chemical Name: 1-[2-[[(diphenylmethylene)amino]oxy]ethyl]-1,2,5,6-tetrahydro-3-

pyridinecarboxylic acid hydrochloride[1]

Molecular Formula: C₂₁H₂₂N₂O₃ · HCl[3]

Molecular Weight: 386.88 g/mol (Note: Batch-specific molecular weight may vary; always

refer to the Certificate of Analysis)

Purity: ≥98%[3]

Biological Activity: Selective inhibitor of GAT-1, leading to increased extracellular GABA

levels.[1][3] It has demonstrated anticonvulsant and cognition-enhancing effects.[3][4]
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Data Presentation: Solubility and Recommended
Concentrations
Quantitative data for NNC 711 solubility and recommended stock concentrations are

summarized in the table below for easy reference.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Recommended
Stock
Concentration
Range

Notes

Water 3.87 10[1][3] 1-10 mM

Suitable for

many in vitro

assays where an

aqueous solution

is required.

DMSO 38.69 100[3] 10-100 mM

Recommended

for preparing

high-

concentration

stock solutions.

The final DMSO

concentration in

assays should be

kept low

(typically <0.5%)

to avoid solvent-

induced artifacts.

[5]

Experimental Protocols
Materials and Equipment

NNC 711 powder

Dimethyl sulfoxide (DMSO), anhydrous
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Sterile deionized water or phosphate-buffered saline (PBS)

Calibrated analytical balance

Sterile polypropylene microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM NNC 711 Stock Solution
in Water
This protocol is suitable for experiments where the final concentration of NNC 711 needed is

relatively low and the presence of an organic solvent is not desirable.

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh out the desired amount of NNC 711 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out 0.387 mg of

NNC 711 (based on a molecular weight of 386.88 g/mol ).

Dissolution: Add the weighed NNC 711 to a sterile microcentrifuge tube. Add the appropriate

volume of sterile deionized water or PBS to achieve the final desired concentration.

Mixing: Vortex the solution until the NNC 711 is completely dissolved. Gentle warming (to no

more than 37°C) may aid dissolution.

Sterilization (Optional): If required for your application, filter-sterilize the solution through a

0.22 µm syringe filter into a new sterile tube.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[4] Avoid repeated freeze-thaw cycles.[4]

Protocol for Preparing a 100 mM NNC 711 Stock
Solution in DMSO
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This protocol is ideal for creating a concentrated stock solution that can be diluted for various

experiments.

Aseptic Technique: Work in a sterile environment to maintain the sterility of the stock

solution.

Weighing: Weigh out the desired mass of NNC 711 powder. To prepare 1 mL of a 100 mM

solution, weigh 38.69 mg of NNC 711 (based on a molecular weight of 386.88 g/mol ).

Dissolution: Transfer the weighed powder to a sterile tube. Add the calculated volume of

anhydrous DMSO.

Mixing: Vortex the solution thoroughly until all the solid has dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store at -20°C for up to one month or at -80°C for up to six months.[4]
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Caption: Workflow for NNC 711 Stock Solution Preparation.
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Caption: NNC 711 Inhibition of GABA Reuptake via GAT-1.

Safety Precautions
Handle NNC 711 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion
The protocols outlined in this document provide a comprehensive guide for the preparation of

NNC 711 stock solutions. Adherence to these procedures will ensure the integrity and

consistency of experimental results. For all applications, it is crucial to refer to the batch-

specific information provided by the supplier and to perform appropriate validation experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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